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Compound of Interest

Compound Name:
Benzyl 2-(4-

hydroxyphenyl)acetate

Cat. No.: B132231 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for Benzyl 2-(4-hydroxyphenyl)acetate, including operational and

disposal plans.

Disclaimer: This guide is based on general safety principles for aromatic esters. A specific

Safety Data Sheet (SDS) for Benzyl 2-(4-hydroxyphenyl)acetate should always be consulted

prior to handling.

Personal Protective Equipment (PPE)
When handling Benzyl 2-(4-hydroxyphenyl)acetate, a comprehensive approach to personal

protection is crucial to minimize exposure and ensure laboratory safety. The following table

summarizes the recommended PPE.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical splash goggles that provide a tight

seal around the eyes. A face shield should be

worn in conjunction with goggles when there is a

risk of splashing.[1]

Hand Protection

Chemical-resistant gloves, such as nitrile, butyl

rubber, or neoprene, should be worn.[1] It is

important to check the glove manufacturer's

chemical resistance guide.

Body Protection

A laboratory coat must be worn. For larger

quantities or procedures with a higher risk of

splashing, a chemical-resistant apron is

recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

ventilation is insufficient, a NIOSH-approved

respirator may be necessary.[2]
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Operational Plan: Safe Handling Procedures
Adherence to standard operating procedures is critical for minimizing risks.

Engineering Controls: Always handle Benzyl 2-(4-hydroxyphenyl)acetate in a well-

ventilated area. A chemical fume hood is the preferred engineering control to minimize

inhalation exposure.

Personal Hygiene: Avoid direct contact with the chemical. After handling, wash hands

thoroughly with soap and water. Do not eat, drink, or smoke in the laboratory.

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials.

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.

Waste Collection: Collect waste Benzyl 2-(4-hydroxyphenyl)acetate and any contaminated

materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed

hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams unless it is known to be

compatible. Aromatic ester waste should generally be segregated with other organic solvent

waste.[3]

Disposal Method: Dispose of the hazardous waste through a licensed waste disposal

contractor. Follow all local, state, and federal regulations for chemical waste disposal.[4][5][6]

[7] Evaporation in a fume hood may be permissible for very small quantities of solvent waste,

but this should be confirmed with your institution's environmental health and safety

department.[5]
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Spill Cleanup

In the event of a spill, follow these steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.

Assess the Spill: Determine the extent and nature of the spill. For minor spills, trained

laboratory personnel can proceed with cleanup.[8][9] For major spills, evacuate and contact

your institution's emergency response team.

Don PPE: Wear appropriate PPE, including respiratory protection if the substance is volatile.

Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.[10]

Clean Up: Carefully collect the absorbent material and place it in a sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[11]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation persists, seek medical attention.[11]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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